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Compound of Interest

Compound Name: Bis(2-methoxyethyl) carbonate

CAS No.: 626-84-6

Cat. No.: B1614612 Get Quote

Bis(2-methoxyethyl) carbonate (CAS No. 626-84-6) is a specialized organic compound that

has gained considerable attention for its unique properties as a solvent and reagent.[1] With

the molecular formula C₇H₁₄O₅ and a molecular weight of 178.18 g/mol , its structure features a

central carbonate group flanked by two methoxyethyl chains.[1][2][3] This configuration imparts

a valuable balance of polarity and a high dielectric constant, making it a subject of significant

interest in advanced material science, particularly in the development of safer, high-

performance lithium-ion batteries.[1][4] This guide provides a comprehensive overview of its

commercial availability, key applications, and essential technical information for procurement

and laboratory use.

Physicochemical Properties
A clear understanding of the physicochemical properties of bis(2-methoxyethyl) carbonate is

essential for its proper handling, storage, and application in experimental design. The

compound is typically a colorless to light yellow liquid. Key properties are summarized below:
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Property Value Source(s)

CAS Number 626-84-6 [1][2][3][5][6]

Molecular Formula C₇H₁₄O₅ [2][3][5]

Molecular Weight 178.18 g/mol [1][2]

Appearance
Colorless to Light yellow clear

liquid

Boiling Point ~232 °C [4]

Flash Point 86 °C

Density ~1.10 g/cm³ [7]

Purity (Typical) 95% to >98% [2][5]

Primary Hazard
Combustible liquid,

Reproductive toxicity
[3]

Commercial Availability and Sourcing
Bis(2-methoxyethyl) carbonate is readily available from a variety of chemical suppliers,

catering primarily to research and development quantities. When sourcing this material, the

CAS number (626-84-6) is the most reliable identifier to ensure the correct product. Purity

levels typically range from 95% to over 98%, which should be selected based on the sensitivity

of the intended application.

Below is a comparative table of prominent commercial suppliers:
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Supplier Purity Offered
Available
Quantities

Notes

Tokyo Chemical

Industry (TCI)
>98.0% (GC) 5g, 25g

Moisture sensitive;

recommended to store

under inert gas.

AChemBlock 95% 1g, 5g, 25g In stock globally.[5]

Lab-Chemicals.com 97% Custom

Storage

recommended at 2-

8°C.[2]

Benchchem Research Grade Custom
For research use only.

[1]

BLD Pharmatech (via

Sigma-Aldrich)
Not specified Custom

Product availability

may vary.[6][8]

MySkinRecipes 97% 250mg, 1g, 5g
Marketed for battery

applications.[4]

Key Applications in Research & Development
The unique molecular structure of bis(2-methoxyethyl) carbonate underpins its utility in

several advanced applications.

High-Performance Lithium-Ion Battery Electrolytes
A primary driver for research into this compound is its potential as a nonflammable electrolyte

solvent for lithium-ion batteries.[1] Its high boiling point and flash point contribute to enhanced

thermal stability, addressing critical safety concerns associated with conventional carbonate

electrolytes. The ether functionalities in its structure improve ion conductivity and performance

at low temperatures, which can lead to better battery efficiency and a longer cycle life.[4]

Specialized Solvent in Organic Synthesis
The balance of polarity from its carbonate and ether groups makes bis(2-methoxyethyl)
carbonate a useful solvent in specific organic reactions.[1] It also serves as a reagent,
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particularly as a safer alternative to hazardous compounds like phosgene for the synthesis of

other carbonates and carbamates.[1]

Synthesis Methodology: A Brief Overview
For researchers interested in its formation, the most common and environmentally conscious

method of synthesis is the transesterification of dimethyl carbonate (DMC) with 2-

methoxyethanol.[1] This process avoids the use of toxic phosgene. The reaction's efficiency is

highly dependent on the catalyst used, which can be either homogeneous (soluble in the

reaction mixture) or heterogeneous (a solid catalyst).[1]

Reactants
Process

Products

Dimethyl Carbonate (DMC)

Transesterification Reaction

2-Methoxyethanol

Bis(2-methoxyethyl) carbonate

 Yields

Methanol (Byproduct)

 Removes

Catalyst
(e.g., Dibutyltin dimethoxide

or Magnesium Oxide)

 Facilitates

Click to download full resolution via product page

Synthesis of Bis(2-methoxyethyl) carbonate via Transesterification.

Safety, Handling, and Storage
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Proper laboratory practice requires strict adherence to safety protocols when handling bis(2-
methoxyethyl) carbonate.

Hazard Identification:

Signal Word: Danger[3]

GHS Hazard Statements:

H227: Combustible liquid.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

H360: May damage fertility or the unborn child.[3]

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated area, preferably a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[9]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Storage:

Store in a tightly sealed container in a cool, dry place.[2][8]

The compound is moisture-sensitive; storage under an inert gas like argon or nitrogen is

recommended to maintain purity.

Recommended storage temperatures vary by supplier but generally fall between 2-8°C or in

a cool place below 15°C.[2][5]

Procurement Workflow for Researchers
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The process of acquiring bis(2-methoxyethyl) carbonate for research purposes follows a

standard chemical procurement workflow. The diagram below outlines the key decision points

and steps for a scientist or lab manager.

Identify Experimental Need
(Purity, Quantity)

Search Suppliers using
CAS Number: 626-84-6

Compare Supplier Specifications
(Purity, Price, Lead Time)

Request Quotation &
Confirm Availability

Generate Purchase Order

Receive & Log Chemical
(Verify Compound, Store Properly)

Review Safety Data Sheet (SDS)
Before Use
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Click to download full resolution via product page

Standard procurement workflow for acquiring laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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